3-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-2,7-dimethylimidazo[1,2-a]pyridine

• IUPAC Name: [(E)-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylideneamino] 4-chlorobenzoate
• InChI: InChI=1S/C18H16ClN3O2/c1-11-8-9-22-16(10-11)20-12(2)17(22)13(3)21-24-18(23)14-4-6-15(19)7-5-14/h4-10H,1-3H3/b21-13+
• InChI Key: UQZWTXXUKARFNN-FYJGNVAPSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=NOC(=O)C3=CC=C(C=C3)Cl)C)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)/C(=N/OC(=O)C3=CC=C(C=C3)Cl)/C)C
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

The compound “3-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-2,7-dimethylimidazo[1,2-a]pyridine” is a chemical substance with the CAS number 478047-82-4. Its IUPAC name is [1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylideneamino] 4-chlorobenzoate.

Scientific Research Applications

Antituberculosis Activity

Research indicates that derivatives of 2,7-dimethylimidazo[1,2-a]pyridine, which are structurally related to 3-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-2,7-dimethylimidazo[1,2-a]pyridine, show promising antituberculosis activity. These compounds exhibit potent activity against multi-drug resistant and extensive drug-resistant Mycobacterium tuberculosis strains. A study by Moraski et al. (2011) found that several of these compounds had MIC(90) values of ≤ 1 μM against various tuberculosis strains, indicating their potential as anti-TB agents with encouraging pharmacokinetics (Moraski et al., 2011). Similarly, Jadhav et al. (2016) synthesized and evaluated a series of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives, revealing moderate to good antituberculosis activity, with certain compounds displaying minimum inhibitory concentrations (MIC) of 12.5 μg/mL (Jadhav et al., 2016).

Synthesis and Chemical Properties

The chemical synthesis and properties of imidazo[1,2-a]pyridine derivatives have been extensively studied. Rao et al. (2017) developed a Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridines, showcasing a novel activation mode of ethyl tertiary amines. This method features broad substrate scope, good functional group tolerance, and valuable product diversity (Rao et al., 2017). Another study by Arora and Knaus (1999) focused on the Wolff-Kishner reduction and subsequent reactions leading to the synthesis of compounds with potential anticonvulsant activity, highlighting the versatility of the imidazo[1,2-a]pyridine scaffold (Arora & Knaus, 1999).

Crystallographic Analysis

Crystallographic studies of imidazo[1,2-a]pyridine derivatives provide insights into their molecular structures. Dhanalakshmi et al. (2018) conducted Hirshfeld surface analysis of two imidazo[1,2-a]pyridine derivatives, offering detailed information on molecular conformations and intermolecular interactions (Dhanalakshmi et al., 2018).

Safety and Hazards

The safety data sheet for this compound suggests that any clothing contaminated by the product should be immediately removed. It’s recommended to move out of the dangerous area and consult a physician, showing them the safety data sheet.